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Compound Name: R0O3201195

Cat. No.: B15614496

For Researchers, Scientists, and Drug Development Professionals

Introduction

R0O3201195 is a potent and highly selective inhibitor of p38 mitogen-activated protein kinase
(MAPK) alpha, a key enzyme in the inflammatory signaling cascade. The p38 MAPK pathway
is critically involved in the pathogenesis of rheumatoid arthritis (RA), a chronic autoimmune
disease characterized by synovial inflammation and joint destruction. In RA, p38 MAPK
activation in immune cells and synovial fibroblasts leads to the production of pro-inflammatory
cytokines such as tumor necrosis factor-alpha (TNF-a) and interleukin-1 beta (IL-1[3), as well as
enzymes involved in tissue degradation. By targeting p38a MAPK, RO3201195 offers a
valuable tool for investigating the molecular mechanisms of RA and exploring novel therapeutic
strategies.

These application notes provide a comprehensive overview of RO3201195, including its
mechanism of action, quantitative data on its activity, and detailed protocols for its use in in
vitro and in vivo models relevant to rheumatoid arthritis research.

Quantitative Data Summary

The inhibitory activity of RO3201195 has been characterized in various enzymatic and cell-
based assays. The following tables summarize the key quantitative data for easy reference and
comparison.
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Table 1: In Vitro Inhibitory Activity of RO3201195

Target Assay System IC50 Value Reference
p38a MAPK Enzymatic Assay 0.7 nM [1]
TNF-a Production THP-1 cells 0.25nM [1]
IL-1( Production Human Whole Blood 0.57 nM [1]

Signaling Pathway

The diagram below illustrates the central role of the p38 MAPK pathway in the inflammatory
response characteristic of rheumatoid arthritis and the point of intervention for RO3201195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [RO3201195: Application Notes and Protocols for
Rheumatoid Arthritis Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614496#r03201195-in-rheumatoid-arthritis-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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